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Compound of Interest

Compound Name: 3-Fluoro-4-methylaniline

Cat. No.: B1361354 Get Quote

Essential Safety and Handling Guide for 3-Fluoro-4-
methylaniline
This guide provides critical safety, operational, and disposal information for the handling of 3-
Fluoro-4-methylaniline (CAS No. 452-77-7) to ensure the safety of researchers, scientists,

and drug development professionals. Adherence to these protocols is essential for mitigating

potential risks in a laboratory setting.

Hazard Identification and Classification
3-Fluoro-4-methylaniline is classified as a hazardous chemical.[1] It is a combustible liquid

that can cause skin and serious eye irritation.[1][2][3] This substance is toxic if swallowed, in

contact with skin, or if inhaled.[2][4]

GHS Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[2][4]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[3][5]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 3-Fluoro-4-
methylaniline.

Property Value

CAS Number 452-77-7

Molecular Formula C₇H₈FN[6]

Molecular Weight 125.15 g/mol [6]

Appearance
Light yellow to brown powder or lump; clear pale

yellow to brownish liquid after melting.[6][7]

Melting Point 30-32 °C (lit.)[7]

Boiling Point 93 °C at 12 mmHg[6]

Density 1.093 g/mL at 25 °C (lit.)[7]

Flash Point 104.4 °C (219.9 °F) - closed cup[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary line of defense against exposure. The following

table outlines the required PPE for handling 3-Fluoro-4-methylaniline.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood

To minimize inhalation

exposure to vapors and dust.

[8]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield

provides broader protection.[1]

[8]

Hand Protection
Chemical-Resistant Gloves

(e.g., Nitrile, Neoprene)

To prevent skin contact.

Double-gloving is

recommended, with frequent

changes.[1][9]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[1]

[9]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes
To protect feet from spills.[9]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside a fume hood or if

engineering controls are

insufficient. A respirator with an

ammonia and organic

ammonia derivatives filter is

recommended.[1][8]

Operational and Disposal Plans
Safe Handling Workflow
The following diagram illustrates the standard operating procedure for the safe handling of 3-
Fluoro-4-methylaniline.
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Caption: Safe Handling Workflow for 3-Fluoro-4-methylaniline.
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Step-by-Step Handling Procedures
Preparation:

Conduct a thorough risk assessment for the planned experiment.

Ensure a safety shower and eyewash station are readily accessible.[1][8]

Don all required PPE as specified in the table above before entering the handling area.[1]

Handling:

All handling of 3-Fluoro-4-methylaniline should be conducted in a certified chemical

fume hood.[8]

Weighing: Use a balance inside the fume hood or a ventilated balance enclosure.

Transferring: Use appropriate tools (e.g., spatula, pipette) to transfer the chemical,

avoiding the creation of dust or splashes.

Reactions: Set up glassware securely within the fume hood. Add reagents slowly to control

the reaction rate and prevent splashing.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][10]

Keep away from heat, sparks, and open flames.[1]

Incompatible materials to avoid include acids, strong oxidizing agents, strong bases, acid

anhydrides, acid chlorides, and chloroformates.[1]

Disposal Plan
Proper disposal of 3-Fluoro-4-methylaniline and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Chemical Waste:
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Collect all waste containing 3-Fluoro-4-methylaniline in a designated, labeled, and

sealed container for hazardous chemical waste.

Do not mix with other waste streams unless compatibility is confirmed.

Contaminated Materials:

Dispose of contaminated labware (e.g., pipette tips, gloves, paper towels) in a designated

solid hazardous waste container.[9]

General Guidelines:

All waste containers must be clearly labeled with the full chemical name and associated

hazards.[9]

Store waste containers in a designated satellite accumulation area within the laboratory,

away from incompatible materials.[9]

Dispose of all waste through an approved waste disposal plant.[1][4]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1361354?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Bromocinnolin_4_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Bromocinnolin_4_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Bromocinnolin_4_amine.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1448406&productDescription=3-FLRO-4-METHYLANILINE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/F0440
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][11]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][4]

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][8]

Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE, including

respiratory protection. Absorb the spill with an inert material (e.g., sand, vermiculite) and collect

it in a sealed container for disposal.[8] Do not let the chemical enter the environment.[1]

Hierarchy of Controls
The following diagram illustrates the logical relationship of hazard controls for working with 3-
Fluoro-4-methylaniline, from most to least effective.
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Caption: Hierarchy of Controls for Hazard Mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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